Cas no 10409-07-1 (Disulfone,bis(4-methylphenyl) (9CI))

• Product Name: Disulfone,bis(4-methylphenyl) (9CI)
• CAS No: 10409-07-1
• MF: C₁₄H₁₄O₄S₂
• MW: 310.388561725616
• CID: 216251
• PubChem ID: 316013
• Update Time: 2025-04-19

Disulfone,bis(4-methylphenyl) (9CI) Chemical and Physical Properties

Names and Identifiers

• Disulfone,bis(4-methylphenyl) (9CI)
• 4,4'-Dimethyldiphenyldisulfone
• Bis-(p-tolyl)-disulfone
• 4,4'-dimethyldiphenyl disulphone
• bis(4-methylphenyl)disulfone
• di(4-methyl)phenyldisulfone
• di-p-tolyl disulphone
• di-p-tolyl-disulphone
• NSC243192
• DTXSID90908788
• 10409-07-1
• Disulfone, di-p-tolyl
• NSC-243192
• F86699
• Disulfone, bis(4-methylphenyl)
• 4,4 inverted exclamation mark -Dimethyldiphenyldisulfone
• 1,2-Bis(4-methylphenyl)-1,1,2,2-tetraoxo-1lambda~6~,2lambda~6~-disulfane
• 1-methyl-4-(4-methylphenyl)sulfonylsulfonylbenzene
• p-Tolyl disulfone
• di-p-tolyldisulfon
• MFCD00159107
• SY314150
• SCHEMBL547554
• 1-METHYL-4-(4-METHYLBENZENESULFONYLSULFONYL)BENZENE

• Inchi： 1S/C14H14O4S2/c1-11-3-7-13(8-4-11)19(15,16)20(17,18)14-9-5-12(2)6-10-14/h3-10H,1-2H3
• InChI Key： KUXDDVUXCGCYFX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 310.03300
• Monoisotopic Mass: 310.03335127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 85.04000
• LogP: 4.62760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds